1-Ethyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2,3-dioxo-4H-quinoxaline-6-carboxamide

• IUPAC Name: 1-ethyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2,3-dioxo-4H-quinoxaline-6-carboxamide
• InChI: InChI=1S/C20H17FN4O4/c1-2-24-16-8-3-11(9-14(16)22-18(27)20(24)29)17(26)23-15-10-25(19(15)28)13-6-4-12(21)5-7-13/h3-9,15H,2,10H2,1H3,(H,22,27)(H,23,26)
• InChI Key: SXKDPINYFYGRHL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)NC3CN(C3=O)C4=CC=C(C=C4)F)NC(=O)C1=O
• Molecular Formula: C20H17FN4O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 2224148-47-2

Description

The compound “1-Ethyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2,3-dioxo-4H-quinoxaline-6-carboxamide” is a complex organic molecule. It contains several functional groups, including an azetidine ring (a four-membered ring containing nitrogen), a quinoxaline moiety (a type of heterocyclic compound), and a carboxamide group. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the azetidine ring might be formed through a cyclization reaction, while the quinoxaline moiety could be introduced through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidine ring, quinoxaline moiety, and carboxamide group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the azetidine ring might be susceptible to ring-opening reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it might interact with enzymes or receptors in the body, potentially leading to a biological response.

Safety and Hazards

Like all chemicals, this compound should be handled with care. It’s important to avoid inhalation, ingestion, or skin contact, and to use appropriate personal protective equipment when handling it.